N,N'-bis(4-ethylphenyl)succinamide

• IUPAC Name: N,N'-bis(4-ethylphenyl)butanediamide
• InChI: InChI=1S/C20H24N2O2/c1-3-15-5-9-17(10-6-15)21-19(23)13-14-20(24)22-18-11-7-16(4-2)8-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: XLLIUQFEGIGGMJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CCC(=O)NC2=CC=C(C=C2)CC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N,N'-bis(4-ethylphenyl)succinamide, also known as BESA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a white crystalline solid that is soluble in organic solvents and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N,N'-bis(4-ethylphenyl)succinamide is not fully understood. However, it is believed that N,N'-bis(4-ethylphenyl)succinamide forms stable complexes with various molecules due to its ability to form hydrogen bonds and other non-covalent interactions.
Biochemical and physiological effects:
N,N'-bis(4-ethylphenyl)succinamide has not been studied extensively for its biochemical and physiological effects. However, it has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-bis(4-ethylphenyl)succinamide in laboratory experiments is its ability to form stable complexes with various molecules, which can be useful in drug delivery and catalysis. However, one limitation of using N,N'-bis(4-ethylphenyl)succinamide is its relatively high cost compared to other compounds.

Future Directions

There are several potential future directions for the study of N,N'-bis(4-ethylphenyl)succinamide. One area of research could focus on the development of more efficient synthesis methods for N,N'-bis(4-ethylphenyl)succinamide. Additionally, further studies could be conducted to explore the potential applications of N,N'-bis(4-ethylphenyl)succinamide in drug delivery, catalysis, and materials science. Finally, more research could be conducted to better understand the mechanism of action of N,N'-bis(4-ethylphenyl)succinamide and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of N,N'-bis(4-ethylphenyl)succinamide involves the reaction of succinic anhydride with 4-ethyl aniline in the presence of a catalyst such as pyridine. This is followed by the acylation of the resulting amine with succinic anhydride to form the final product.

Scientific Research Applications

N,N'-bis(4-ethylphenyl)succinamide has been studied for its potential applications in various fields such as drug delivery, catalysis, and materials science. In drug delivery, N,N'-bis(4-ethylphenyl)succinamide has been explored as a potential carrier for drugs due to its ability to form stable complexes with various drugs. In catalysis, N,N'-bis(4-ethylphenyl)succinamide has been studied for its ability to catalyze various reactions such as the synthesis of cyclic carbonates. In materials science, N,N'-bis(4-ethylphenyl)succinamide has been explored for its potential use in the synthesis of polymers and other materials.